Cas no 619-50-1 (Methyl 4-nitrobenzoate)

Methyl 4-nitrobenzoate structure

Product Name:Methyl 4-nitrobenzoate

CAS No:619-50-1

Molecular Formula:C₈H₇NO₄

Molecular Weight:181.1455

MDL:MFCD00007350

CID:39026

PubChem ID:12083

Methyl 4-nitrobenzoate Properties

Names and Identifiers

- Methyl 4-nitrobenzoate
- 4-Nitrobenzoic acid methyl ester
- Methyl DL-p-Hydroxyphenylglycine
- Methyl-4-nitrobenzoate
- Benzoic acid,4-nitro-,methyl ester
- Benzoic acid,p-nitro-,methyl ester
- EINECS 210-599-2
- Ethyl 4-nitrobenzoate
- methyl (4-nitrophenyl)carboxylate
- methyl p-nitrobenzoate
- p-Carbomethoxynitrobenzene
- p-Nitrobenzoic acid methyl ester
- Benzoic acid, 4-nitro-, methyl ester
- Methyl-p-nitrobenzoate
- Benzoic acid, p-nitro-, methyl ester
- NMN8CTH864
- 4-nitro-benzoic acid methyl ester
- YOJAHJGBFDPSDI-UHFFFAOYSA-N
- Methyl p-nitro benzoate
- Methyl para-nitrobenzoate
- DSSTox_CID_2085
- WLN: WNR DVO1
- 4-
- Methyl4-nitrobenzoate
- AS-11857
- AI3-02241
- UNII-NMN8CTH864
- NS00034863
- NCGC00356938-01
- A833502
- NSC 4137
- SY078767
- FT-0628654
- Methyl 4-nitrobenzoate, >=99.0% (GC)
- F21274
- DTXSID3022085
- 619-50-1
- CAS-619-50-1
- AB-131/40897075
- InChI=1/C8H7NO4/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5H,1H
- SCHEMBL306161
- 4-METHOXYCARBONYLNITROBENZENE
- CS-W016003
- DTXCID602085
- Z19757043
- MFCD00007350
- W-105071
- CHEMBL3560114
- NSC4137
- NSC-4137
- N0159
- Tox21_303702
- Methyl ester of 4-Nitrobenzoic acid
- AKOS000496631
- Q27284957
- EN300-15498
- Methyl 4-nitrobenzoate, >=99%
- DB-054029
- STK397387
- METHYL P-NITROBENZOATE
- 4-Nitrobenzoic Acid Methyl Ester
- +Expand
- MDL： MFCD00007350
- InChIKey： YOJAHJGBFDPSDI-UHFFFAOYSA-N
- Inchi： 1S/C8H7NO4/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5H,1H3
- SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])=O
- BRN： 1912198

Computed Properties

Exact Mass: 181.03800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 181.037508
Heavy Atom Count: 13
Complexity: 203
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 72.1

Experimental Properties

LogP: 1.90460
PSA: 72.12000
Refractive Index: 1.5468 (estimate)
Boiling Point: 314.24°C (rough estimate)
Melting Point: 95.0 to 97.0 deg-C
Flash Point: 94-96°C
Solubility: Solubility in methanol is almost transparent.
Color/Form: Light yellow lens powder.
Solubility: Not determined.
Density: 1.4283 (rough estimate)

Methyl 4-nitrobenzoate Security Information

RTECS：DH5775000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S22-S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning
TSCA：Yes

Methyl 4-nitrobenzoate Customs Data

HS CODE：29163900
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4-nitrobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003SCR-25g	Methyl 4-nitrobenzoate	619-50-1	98%	25g	$11.00	2024-04-22
A2B Chem LLC	AB75915-25g	Methyl 4-nitrobenzoate	619-50-1	98%	25g	$10.00	2024-04-19
Aaron	AR003SL3-25g	Methyl 4-nitrobenzoate	619-50-1	98%	25g	$5.00
abcr	AB117976-100 g	Methyl 4-nitrobenzoate, 99%; .	619-50-1	99%	100 g	€68.10	2023-07-20
Ambeed	A427459-25g	Methyl 4-nitrobenzoate	619-50-1	98%	25g	$13.0
Apollo Scientific	OR922109-100g	Methyl 4-nitrobenzoate	619-50-1	95%	100g	£58.00	2023-08-31
Chemenu	CM157923-100g	Methyl 4-nitrobenzoate	619-50-1	95%	100g	$72
Crysdot LLC	CD12053413-100g	Methyl 4-nitrobenzoate	619-50-1	95+%	100g	$50	2024-07-24
Enamine	EN300-15498-0.05g	methyl 4-nitrobenzoate	619-50-1	95%	0.05g	$19.0
eNovation Chemicals LLC	D956514-500g	Methyl 4-nitrobenzoate	619-50-1	95+%	500g	$225	2022-06-09

Methyl 4-nitrobenzoate Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:619-50-1)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:619-50-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Methyl 4-nitrobenzoate Related Literature

1. CXXXIX.—The nature of the alternating effect in carbon chains. Part XVIII. Mechanism of exhaustive methylation and its relation to anomalous hydrolysis

Walther Hanhart,Christopher Kelk Ingold J. Chem. Soc. 1927 997
2. Reactive intermediates. Part XIII. Benzocyclopropenones as intermediates in the oxidation of 3-aminobenzotriazin-4-ones

J. Adamson,D. L. Forster,T. L. Gilchrist,C. W. Rees J. Chem. Soc. C 1971 981
3. Two-photon sensitive protecting groups operating via intramolecular electron transfer: uncaging of GABA and tryptophan

Karolina A. Korzycka,Philip M. Bennett,Eduardo Jose Cueto-Diaz,Geoffrey Wicks,Mikhail Drobizhev,Mireille Blanchard-Desce,Aleksander Rebane,Harry L. Anderson Chem. Sci. 2015 6 2419
4. Titanium superoxide – a stable recyclable heterogeneous catalyst for oxidative esterification of aldehydes with alkylarenes or alcohols using TBHP as an oxidant

Soumen Dey,Sunita K. Gadakh,A. Sudalai Org. Biomol. Chem. 2015 13 10631
5. Water-mediated supramolecular architecture of Co(iii)–phenanthroline complexes: organizational control to 2D-layers and 3D-square cavities through substituted aryl carboxylate anions

Ajnesh Singh,Raj P. Sharma,Thammarat Aree,Paloth Venugopalan CrystEngComm 2013 15 1153
6. Selective hydrogenation of functionalized nitroarenes under mild conditions

Valerica Pandarus,Rosaria Ciriminna,Fran?ois Béland,Mario Pagliaro Catal. Sci. Technol. 2011 1 1616
7. Green synthesis of zinc oxide particles with apple-derived compounds and their application as catalysts in the transesterification of methyl benzoates

Mohamed M. A. Soliman,Elisabete C. B. A. Alegria,Ana P. C. Ribeiro,Marta M. Alves,Marta S. Saraiva,M. Fátima Montemor,Armando J. L. Pombeiro Dalton Trans. 2020 49 6488
8. Diazoketones from the interaction of diazoalkanes with carboxylic acid–dicyclohexylcarbodi-imide mixtures

D. Hodson,G. Holt,D. K. Wall J. Chem. Soc. C 1970 971
9. Kinetic evaluation of chitosan-derived catalysts for the aldol reaction in water

Anton De Vylder,Jeroen Lauwaert,Jeriffa De Clercq,Pascal Van Der Voort,Christian V. Stevens,Joris W. Thybaut React. Chem. Eng. 2019 4 1948
10. ZnII and CdII MOFs based on an amidoisophthalic acid ligand: synthesis, structure and catalytic application in transesterification

Anirban Karmakar,Guilherme M. D. M. Rúbio,M. Fátima C. Guedes da Silva,Ana P. C. Ribeiro,Armando J. L. Pombeiro RSC Adv. 2016 6 89007

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

619-50-1 (Methyl 4-nitrobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:619-50-1)Methyl 4-nitrobenzoate

Purity:99%/99%

Quantity:500g/1kg

Price($):170.0/290.0

atkchemica

(CAS:619-50-1)Methyl 4-nitrobenzoate

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally